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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core mechanism of

action of N-biotinylaminoethyl methanethiosulfonate (MTSEA-biotin), a pivotal reagent in the

specific labeling of sulfhydryl groups. This document details its chemical properties, mechanism

of action, and key applications, with a focus on providing actionable experimental protocols and

clearly presented data for researchers in the fields of biochemistry, molecular biology, and drug

development.

Core Principles of MTSEA-Biotin
MTSEA-biotin is a thiol-reactive compound designed to specifically label proteins at cysteine

residues and can also be used to label modified nucleosides like 4-thiouridine (s4U).[1][2] Its

utility stems from the methanethiosulfonate (MTS) group, which reacts with free sulfhydryl (-

SH) groups under mild conditions to form a stable disulfide bond.[3] This covalent modification

introduces a biotin moiety, a small molecule with an exceptionally high affinity for avidin and

streptavidin, enabling the detection, purification, and study of the labeled molecules.[4]

Chemical Structure and Variants
MTSEA-biotin and its derivatives are white solids soluble in organic solvents such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3][5] To accommodate different
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experimental needs, several variants of MTSEA-biotin are available, primarily differing in the

length of the spacer arm between the MTS reactive group and the biotin molecule. Longer

linkers can facilitate the interaction between the attached biotin and streptavidin, which can be

beneficial in certain applications.[3][5][6]

Reagent Name Chemical Name Molecular Formula
Molecular Weight (
g/mol )

MTSEA-biotin

2-

((Biotinoyl)amino)ethyl

methanethiosulfonate

C13H23N3O4S3 381.52

MTSEA-biotin-X

2-((6-

((biotinoyl)amino)hexa

noyl)amino)ethylmeth

anethiosulfonate

C19H34N4O5S3 494.68

MTSEA-biotin-XX

2-((6-((6-

((biotinoyl)amino)hexa

noyl)amino)hexanoyl)

amino)ethylmethaneth

iosulfonate

C25H45N5O6S3 607.7

Table 1: Physicochemical properties of common MTSEA-biotin variants. Data sourced from

Biotium and Cayman Chemical.[2][3]

Mechanism of Action: Sulfhydryl Modification
The core of MTSEA-biotin's functionality lies in the reaction between its methanethiosulfonate

group and a free sulfhydryl group, typically from a cysteine residue in a protein or a thiolated

nucleotide in RNA. This reaction is a nucleophilic attack by the thiolate anion on the sulfur atom

of the MTS group, leading to the formation of a stable disulfide bond and the release of

methanesulfonic acid as a byproduct.
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Reactants

Products
Protein-SH

Protein-S-S-Biotin

+

Biotin-S-S-CH3

CH3SO2H
-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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